2-Bromo-4'-hydroxyacetophenone
2-Bromo-4'-hydroxyacetophenone
PTP Inhibitor I is a cell-permeable, protein tyrosine phosphatase (PTP) inhibitor that covalently blocks the catalytic domain of the Src homology region 2 domain-containing phosphatase (SHP-1(ΔSH2)) with a Ki value of 43 µM and PTP1B with a Ki value of 42 µM. SHP-1 and PTP1B both have known roles in regulating insulin signaling as well as myeloid and lymphoid cell differentiation, making inhibitors of these phosphatases of interest in diabetes, cancer, allergy, and inflammation research.
Brand Name:
Vulcanchem
CAS No.:
2491-38-5
VCID:
VC20818545
InChI:
InChI=1S/C8H7BrO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,10H,5H2
SMILES:
C1=CC(=CC=C1C(=O)CBr)O
Molecular Formula:
C8H7BrO2
Molecular Weight:
215.04 g/mol
2-Bromo-4'-hydroxyacetophenone
CAS No.: 2491-38-5
Cat. No.: VC20818545
Molecular Formula: C8H7BrO2
Molecular Weight: 215.04 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PTP Inhibitor I is a cell-permeable, protein tyrosine phosphatase (PTP) inhibitor that covalently blocks the catalytic domain of the Src homology region 2 domain-containing phosphatase (SHP-1(ΔSH2)) with a Ki value of 43 µM and PTP1B with a Ki value of 42 µM. SHP-1 and PTP1B both have known roles in regulating insulin signaling as well as myeloid and lymphoid cell differentiation, making inhibitors of these phosphatases of interest in diabetes, cancer, allergy, and inflammation research. |
|---|---|
| CAS No. | 2491-38-5 |
| Molecular Formula | C8H7BrO2 |
| Molecular Weight | 215.04 g/mol |
| IUPAC Name | 2-bromo-1-(4-hydroxyphenyl)ethanone |
| Standard InChI | InChI=1S/C8H7BrO2/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4,10H,5H2 |
| Standard InChI Key | LJYOFQHKEWTQRH-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(=O)CBr)O |
| Canonical SMILES | C1=CC(=CC=C1C(=O)CBr)O |
| Appearance | Assay:≥98%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator